Cas no 726-26-1 (benzenepropanoic acid, phenyl ester)
726-26-1 structure
Product Name:benzenepropanoic acid, phenyl ester
benzenepropanoic acid, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- benzenepropanoic acid, phenyl ester
- phenyl 3-phenylpropanoate
- AKOS002947548
- Q65224897
- 3-Phenylpropionic acid, phenyl ester
- Phenyl benzenepropanoate
- AO-854/40912258
- SCHEMBL1050111
- DTXSID00222922
- 726-26-1
- phenyl 3-phenylpropionate
-
- Inchi: 1S/C15H14O2/c16-15(17-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H,11-12H2
- InChI Key: VIGODTIMSIHKSD-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
benzenepropanoic acid, phenyl ester Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
726-26-1 (benzenepropanoic acid, phenyl ester) Related Products
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